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Compound of Interest

Compound Name: Mag-Fura-2 (tetrapotassium)

Cat. No.: B15140660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Mag-Fura-2, also known as Furaptra, is a ratiometric fluorescent indicator widely utilized for the

quantification of intracellular magnesium (Mg²⁺) concentrations. Its utility also extends to the

detection of high-level, transient calcium (Ca²⁺) spikes, making it a versatile tool in cellular

biology and drug discovery. This guide provides a comprehensive overview of Mag-Fura-2, its

mechanism of action, spectral properties, and detailed protocols for its application.

Core Mechanism of Action
Mag-Fura-2 is a UV-excitable dye that chelates divalent cations, primarily Mg²⁺.[1][2] Similar to

its well-known counterpart, Fura-2, which is used for Ca²⁺ measurement, Mag-Fura-2 exhibits a

shift in its excitation spectrum upon binding to its target ion.[1] When unbound, Mag-Fura-2 has

a peak excitation wavelength of approximately 369 nm.[1][3][4] Upon binding to Mg²⁺, the

excitation peak shifts to around 330 nm.[1] The emission wavelength remains constant at

approximately 511 nm.[3][4]

This ratiometric nature is a key advantage. By measuring the ratio of fluorescence intensity at

the two excitation wavelengths (typically 340 nm and 380 nm), one can determine the

intracellular Mg²⁺ concentration while minimizing artifacts from variations in dye concentration,

cell thickness, or photobleaching.[5]

Mag-Fura-2 is available in two primary forms: a cell-impermeant salt form (e.g., tetrapotassium

or tetrasodium salt) and a cell-permeant acetoxymethyl (AM) ester form. The AM ester can

passively diffuse across the cell membrane. Once inside the cell, cytosolic esterases cleave the
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AM groups, trapping the active, membrane-impermeant form of Mag-Fura-2 in the cytoplasm.

[5]

Quantitative Data
Spectral Properties

State Excitation Maximum (λex) Emission Maximum (λem)

Mg²⁺-free ~369 nm[1][3][4] ~511 nm[3][4]

Mg²⁺-bound ~330 nm[1] ~511 nm[3][4]

Ca²⁺-bound Shift similar to Mg²⁺ binding[1] ~511 nm[3][4]

Dissociation Constants (Kd)
Ion Dissociation Constant (Kd) Notes

Mg²⁺ 1.9 mM[1][2]

Ca²⁺ 25 µM[1][4]

While it binds Ca²⁺, its affinity

is significantly lower than that

of Fura-2 for Ca²⁺.[1] This

property allows it to be used

for measuring high micromolar

Ca²⁺ concentrations that would

saturate Fura-2.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of Mag-Fura-2 and a typical experimental

workflow.
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Mechanism of Mag-Fura-2 activation within a cell.
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A typical experimental workflow for using Mag-Fura-2.

Experimental Protocols
Cell Loading with Mag-Fura-2 AM
This protocol provides a general guideline for loading cells with the AM ester form of Mag-Fura-

2. Optimization may be required for specific cell types and experimental conditions.

Materials:
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Mag-Fura-2 AM

Anhydrous Dimethyl sulfoxide (DMSO)

Pluronic® F-127 (20% solution in DMSO, optional)

Hanks' Balanced Salt Solution with HEPES (HHBS) or other suitable buffer

Cell culture medium

Probenecid (optional)

Procedure:

Prepare Stock Solution: Prepare a 2 to 5 mM stock solution of Mag-Fura-2 AM in high-

quality, anhydrous DMSO. It is recommended to prepare this fresh, but if necessary, it can be

stored in small aliquots, desiccated, and protected from light at -20°C for up to a week.[1]

Prepare Working Solution: On the day of the experiment, dilute the Mag-Fura-2 AM stock

solution in a buffer of your choice (e.g., HHBS) to a final working concentration of 2 to 20 µM.

For many cell lines, a final concentration of 4-5 µM is recommended.

Optional: To improve the aqueous solubility of Mag-Fura-2 AM, the nonionic detergent

Pluronic® F-127 can be used. A common method is to mix the DMSO stock solution with

an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before diluting in the loading

medium, resulting in a final Pluronic® concentration of about 0.02%.[1]

Cell Loading: a. Prepare cells in your desired format (e.g., 96-well plate) in growth medium.

b. Add the Mag-Fura-2 AM working solution to the cells. If serum in the growth medium

interferes with your experiment, you can replace the medium with HHBS before adding the

dye. c. Incubate the cells at 37°C for 30 to 60 minutes. For some cell lines, a longer

incubation time may improve the signal intensity.

Washing: After incubation, remove the dye-loading solution and wash the cells with HHBS or

your chosen buffer to remove any excess extracellular dye.
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Optional: To reduce the leakage of the de-esterified indicator out of the cells, an anion

transport inhibitor such as probenecid (typically at 1 mM) can be included in the wash

buffer and during the fluorescence measurement.[6]

Fluorescence Measurement: Proceed with fluorescence measurements by exciting the cells

at approximately 340 nm and 380 nm and recording the emission at around 510 nm.

Calibration of Mag-Fura-2 Fluorescence
To accurately determine the intracellular Mg²⁺ concentration, it is essential to calibrate the

fluorescence ratio. This is typically done by determining the minimum (Rmin) and maximum

(Rmax) fluorescence ratios.

Materials:

Cells loaded with Mag-Fura-2

Buffer with a calcium and magnesium ionophore (e.g., ionomycin)

Magnesium-free buffer with EGTA

High magnesium buffer

Procedure:

Determine Rmin: After your experimental measurements, expose the cells to a magnesium-

free buffer containing a calcium chelator like EGTA and an ionophore such as ionomycin.

This will deplete the intracellular magnesium, and the resulting 340/380 fluorescence ratio

will represent Rmin.

Determine Rmax: Following the Rmin measurement, perfuse the same cells with a buffer

containing a saturating concentration of magnesium and the ionophore. The resulting

fluorescence ratio will be Rmax.

Calculate [Mg²⁺]: The intracellular magnesium concentration can then be calculated using

the Grynkiewicz equation:

[Mg²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)
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Where:

Kd is the dissociation constant of Mag-Fura-2 for Mg²⁺.

R is the experimentally measured 340/380 fluorescence ratio.

Rmin is the ratio in the absence of Mg²⁺.

Rmax is the ratio at saturating Mg²⁺ levels.

Sf2/Sb2 is the ratio of fluorescence intensities at 380 nm for the free and bound forms of

the indicator, respectively.

Applications in Research and Drug Development
Measuring Intracellular Magnesium: Mag-Fura-2 is a primary tool for investigating the role of

intracellular Mg²⁺ in various cellular processes, including enzymatic reactions, DNA

synthesis, hormone secretion, and muscle contraction.[1]

Detecting High Calcium Transients: Due to its lower affinity for Ca²⁺ compared to Fura-2,

Mag-Fura-2 is valuable for measuring high micromolar concentrations of Ca²⁺ that occur

during cellular events like Ca²⁺ spikes.[1]

Studying ATP Dynamics: As intracellular Mg²⁺ levels are closely linked to ATP concentration

(since ATP exists primarily as Mg-ATP), Mag-Fura-2 can be used as an indirect indicator of

ATP consumption and production.[3][4]

Investigating Ion Channel Function: The dye can be used in assays to study the function of

ion channels that are permeable to Mg²⁺ or that indirectly affect intracellular Mg²⁺ levels.

Considerations and Limitations
Interference from Calcium: While its affinity for Ca²⁺ is lower than for Mg²⁺, significant

changes in intracellular Ca²⁺ can still interfere with Mg²⁺ measurements.[1] This is

particularly relevant when Ca²⁺ concentrations exceed 1 µM.[1]

pH Sensitivity: The binding affinity of Mag-Fura-2 for both Mg²⁺ and Ca²⁺ can be influenced

by pH.[7] It is important to consider the potential impact of pH changes in the experimental
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system.

Compartmentalization: The AM ester form of Mag-Fura-2 can sometimes accumulate in

subcellular compartments like mitochondria or the sarcoplasmic reticulum, which may not

reflect the cytosolic Mg²⁺ concentration.[8][9]

Dye Loading and Leakage: Incomplete de-esterification or leakage of the active dye from the

cell can affect the accuracy of measurements. The use of probenecid can help mitigate

leakage.[6]

By understanding the principles and protocols outlined in this guide, researchers can effectively

employ Mag-Fura-2 to gain valuable insights into the complex roles of magnesium and calcium

in cellular function and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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